![molecular formula C11H10N4O2 B2656101 N-[(hydroxyimino)methyl]-2-(1H-imidazol-1-yl)benzenecarboxamide CAS No. 477850-41-2](/img/structure/B2656101.png)
N-[(hydroxyimino)methyl]-2-(1H-imidazol-1-yl)benzenecarboxamide
Description
N-[(hydroxyimino)methyl]-2-(1H-imidazol-1-yl)benzenecarboxamide, commonly known as N-hydroxyiminoimidazolidine, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
Synthesis and Electrophysiological Activity
A study detailed the synthesis and cardiac electrophysiological activity of N-substituted imidazolylbenzamides, indicating their potential as selective class III agents for arrhythmia treatment. These compounds, including variants of the N-[(hydroxyimino)methyl]-2-(1H-imidazol-1-yl)benzenecarboxamide structure, exhibited potency comparable to sematilide, a clinical trial drug, in in vitro assays and animal models (Morgan et al., 1990).
Antihypertensive Effects
Another research effort focused on nonpeptide angiotensin II receptor antagonists, developing a series of N-(biphenylylmethyl)imidazoles that showed potent antihypertensive effects upon oral administration. The study underscores the critical role of the acidic group in these compounds for high affinity to the angiotensin II receptor and oral potency, highlighting the structural importance of components like N-[(hydroxyimino)methyl]-2-(1H-imidazol-1-yl)benzenecarboxamide in medicinal chemistry (Carini et al., 1991).
Inhibition of TNF-alpha Converting Enzyme (TACE)
Research into ((2-substituted-1H-benzo[d]imidazol-1-yl)methyl)benzamides revealed their effectiveness as P1' substituents for potent, selective inhibition of TNF-alpha Converting Enzyme (TACE). These compounds demonstrated not only potency and selectivity over a range of proteases but also significant in vitro and in vivo activity, suggesting therapeutic potential for inflammatory diseases (Ott et al., 2008).
Corrosion Inhibition
In the field of materials science, benzimidazole derivatives have been studied for their corrosion inhibition properties. For instance, synthesized benzimidazole/benzoxazole derivatives and Schiff's bases were evaluated for their effectiveness in protecting N80 steel in hydrochloric acid, showcasing their potential as corrosion inhibitors. This research indicates the versatility of N-[(hydroxyimino)methyl]-2-(1H-imidazol-1-yl)benzenecarboxamide structures in applications beyond biomedicine (Yadav et al., 2016).
properties
IUPAC Name |
N-[(E)-hydroxyiminomethyl]-2-imidazol-1-ylbenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N4O2/c16-11(13-7-14-17)9-3-1-2-4-10(9)15-6-5-12-8-15/h1-8,17H,(H,13,14,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SHPRDCQHXBUNMJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NC=NO)N2C=CN=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C(=C1)C(=O)N/C=N/O)N2C=CN=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(hydroxyimino)methyl]-2-(1H-imidazol-1-yl)benzenecarboxamide | |
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